Cas no 1866703-21-0 (1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one
• CAS No: 1866703-21-0
• MF: C₉H₄F₄O
• MW: 204.121076583862
• CID: 6026725
• PubChem ID: 130770481
• Update Time: 2025-06-26

1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-tetrafluorophenyl)prop-2-en-1-one
• 1866703-21-0
• EN300-1830825
• 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one

• Inchi： 1S/C9H4F4O/c1-2-6(14)4-3-5(10)8(12)9(13)7(4)11/h2-3H,1H2
• InChI Key： HHRFLWVHUOZUQR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C=C)=O)F)F)F

Computed Properties

• Exact Mass: 204.01982740g/mol
• Monoisotopic Mass: 204.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one

Introduction to 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one (CAS No. 1866703-21-0)

1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one, identified by its CAS number 1866703-21-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound belongs to the class of α,β-unsaturated ketones, which are widely recognized for their versatile reactivity and biological activity. The presence of four fluorine atoms in the phenyl ring introduces strong electron-withdrawing effects, which modulate the electronic characteristics and reactivity of the molecule, making it a valuable scaffold for synthetic applications.

The structure of 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one consists of a prop-2-enone moiety attached to a tetrafluorophenyl group. This arrangement confers both lipophilicity and electronic tunability, which are critical factors in drug design. The fluorine atoms not only enhance metabolic stability but also influence binding interactions with biological targets. Such features have made this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties and improved binding affinity. 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one has been studied for its potential applications in the development of novel therapeutic agents. Its ability to act as a key intermediate in organic synthesis has been leveraged in the preparation of more complex molecules with targeted biological activities. For instance, researchers have utilized this compound to synthesize kinase inhibitors and other small-molecule drugs that exhibit potent activity against various diseases.

One of the most compelling aspects of 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one is its role in materials science. The electron-withdrawing nature of the tetrafluorophenyl group makes it an excellent candidate for designing organic semiconductors and optoelectronic materials. These materials are crucial for applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The fluorine atoms contribute to steric hindrance and electron delocalization, which can significantly influence the optoelectronic properties of the resulting materials.

Recent studies have highlighted the utility of 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one in cross-coupling reactions, which are fundamental transformations in modern synthetic chemistry. The compound has been employed as a precursor in palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds with high efficiency and selectivity. These reactions are pivotal in constructing complex molecular architectures and have wide-ranging applications in both academic research and industrial processes.

The pharmaceutical industry has also explored the potential of 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one as a building block for drug discovery programs. Its structural features allow for modifications that can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer activities. The ability to introduce diverse functional groups while maintaining core structural integrity makes it an attractive scaffold for medicinal chemists.

From a synthetic perspective, 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one offers several advantages due to its stability under various reaction conditions. This stability is particularly beneficial when performing multi-step syntheses that require harsh or prolonged reaction times. Additionally, the compound’s compatibility with a broad range of catalysts and reagents enhances its utility as an intermediate in complex chemical transformations.

The electronic properties of 1-(2,3,4,5-Tetrafluorophenyl)prop-2-en-1-one have also been exploited in the design of functional materials. The presence of fluorine atoms modifies the frontier molecular orbitals (HOMO and LUMO), which can be tailored to achieve desired charge transport characteristics. This has led to its incorporation into polymers and small molecules that exhibit excellent performance in electronic devices.

In conclusion, 1-(2 3 4 5 Tetrafluorophenyl)prop 2 en 1 one (CAS No 1866703 21 0 ) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists pharmaceutical researchers and materials scientists alike Its ability to serve as a versatile intermediate and building block continues to drive innovation in drug discovery optoelectronic materials and advanced chemical synthesis